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Compound of Interest

4-Pyridinecarboxaldehyde, 3-
Compound Name:

(methylthio)-
CAS No.: 650628-88-9
Cat. No.: B12602899

Get Quote

Executive Summary

Target Compound: 4-Pyridinecarboxaldehyde, 3-(methylthio)- CAS: 106984-91-2
(Generic/lsomer Class) | Formula: C7H7NOS | MW: 153.20 g/mol

This guide provides a rigorous technical comparison for researchers validating the structural
integrity of 3-(methylthio)-4-pyridinecarboxaldehyde (3-MTPC). As a bioisostere for methoxy-
substituted pyridines and a metabolic precursor in kinase inhibitor synthesis, 3-MTPC requires
precise differentiation from its synthetic precursors (e.g., 3-bromo-4-pyridinecarboxaldehyde)
and regioisomers.

This document contrasts 3-MTPC with its two primary commercial alternatives/precursors:

¢ 3-Bromo-4-pyridinecarboxaldehyde (3-BrPC): The standard electrophilic precursor.
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e 2-Chloro-3-(methylthio)-4-pyridinecarboxaldehyde (2-CI-3-MTPC): A common scaffold for
further functionalization.

Structural & Reactivity Profile[1]
Chemical Causality & Design

The introduction of the methylthio (-SMe) group at the C3 position alters the electronic

landscape of the pyridine ring compared to the halogenated precursors.

» Electronic Effect: The -SMe group acts as a weak o-acceptor (inductive withdrawal) but a

strong 1t-donor (resonance). This increases electron density at the C2 and C6 positions

relative to the 3-bromo analog, potentially deactivating the aldehyde towards nucleophilic

attack (e.g., Schiff base formation) compared to the highly electron-deficient 3-BrPC.

» Solubility: The lipophilic SMe moiety improves solubility in non-polar organic solvents (DCM,

Toluene) compared to the more polar unsubstituted isonicotinaldehyde.

Comparative Specifications Table

Target: 3-
(Methylthio)-4-

Alt 1: 3-Bromo-4-

Alt 2: 2-Chloro-3-
(methylthio)-4-

Feature o Pyridinecarboxaldeh o
Pyridinecarboxaldeh Pyridinecarboxaldeh
yde
yde yde
Formula C7H7/NOS CeH4BrNO C7HeCINOS
MW 153.20 186.01 187.65
Yellow Oil / Low- ) )
State ) ) Solid (mp 81-82 °C) Solid
melting Solid
Moderate (SMe High (Br inductive High (Cl + SMe

Aldehyde Reactivity

resonance donation)

withdrawal)

inductive withdrawal)

Key NMR Signal

5 2.45-2.55 (s, 3H,
SMe)

No aliphatic signal

5 2.50 (s, 3H, SMe)

Aromatic Region

3 Protons (H2, H5,
H6)

3 Protons (H2, H5,
H6)

2 Protons (H5, H6)
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Spectroscopic Analysis & Confirmation Protocols
NMR Structural Confirmation Strategy

The most critical challenge is distinguishing the target from the 3-bromo precursor (incomplete
reaction) and the 2-chloro analog (if used as a starting material).

Protocol: 1H NMR Validation (400 MHz, CDCls)

o Sample Prep: Dissolve ~10 mg in 0.6 mL CDClIs. Filter if insoluble solids remain (inorganic
salts).

» Acquisition: Standard proton pulse sequence (zg30), 16 scans, D1 = 1.0 sec.
e Analysis Logic:
o Step 1: Check Aliphatic Region (2.0 - 3.0 ppm).
» Target: Sharp singlet at ~2.5 ppm (S-CHs).
» 3-BrPC: Clean baseline (absence confirms no SMe).
o Step 2: Check Aromatic Region (7.0 - 9.0 ppm).
» Target: Requires 3 distinct signals.
» H2: Singlet (or fine doublet) at ~8.5 ppm (deshielded by N and SMe).
= H6: Doublet at ~8.6 ppm (a to Nitrogen).
» H5: Doublet at ~7.6 ppm (3 to Nitrogen).

» 2-CI-3-MTPC: Only 2 signals (H5 and H6). The H2 singlet is absent due to Cl
substitution.

o Step 3: Aldehyde Proton.

» Target: Singlet at ~10.2 ppm. Note: The SMe group may cause a slight upfield shift vs.
the Br analog due to resonance shielding.
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Mass Spectrometry (MS) Workflow
« Method: LC-MS (ESI+) or GC-MS (El).

e Target (3-MTPC):

o Parent lon: m/z 154 [M+H]* (ESI) or 153 [M]* (El).

o Fragmentation (EIl): Look for loss of -CHO (29)

m/z 124, followed by loss of -Me (15) or -SMe (47).

e Impurity Flag:

o m/z 186/188 (1:1 ratio): Indicates unreacted 3-Bromo precursor.

o m/z 188/190 (3:1 ratio): Indicates 2-Chloro analog contamination.
Infrared (IR) Fingerprinting
e C=0 Stretch: Strong band at 1695-1705 cm~1.
e C-S Stretch: Weak/Medium band at 680-720 cm~* (Absent in 3-BrPC).

e C-Br Stretch (Impurity): Strong band at ~1050-1070 cm~1 (Specific to 3-BrPC).

Experimental Workflow: Synthesis & Purification
Validation

Autonomy Note: This section provides a self-validating workflow for synthesizing the target
from the 3-bromo precursor, ensuring high purity for analysis.

Reaction: Nucleophilic Aromatic Substitution (SnAr)
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3-Br-4-CHO-Py + NaSMe

3-SMe-4-CHO-Py + NaBr

Step-by-Step Protocol:

Setup: Charge a flame-dried flask with 3-bromo-4-pyridinecarboxaldehyde (1.0 eq) and
anhydrous DMF (0.5 M).

o Reagent Addition: Add Sodium Thiomethoxide (NaSMe, 1.1 eq) at 0°C under Nz
atmosphere. Causality: Low temp prevents polymerization of the aldehyde.

e Reaction: Warm to RT and stir for 2-4 hours. Monitor by TLC (20% EtOAc/Hexane).
o TLC Check: Product will be more polar (lower R_f) than the bromo starting material.

e Workup: Dilute with Et20, wash with water (3x) to remove DMF/salts. Dry organic layer over
Naz2S0a.

 Purification: Silica gel chromatography (Gradient: 0

30% EtOAc/Hexane).

o Validation: Run 1H NMR immediately. Aldehydes oxidize to carboxylic acids over time; store
under Argon at -20°C.

Visualizing the Structural Confirmation Logic

The following diagram illustrates the decision tree for confirming the identity of 3-(methylthio)-4-
pyridinecarboxaldehyde against its common analogs.
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Unknown Sample
(Pyridine Aldehyde Derivative)

1. Check 1H NMR (2.0 - 3.0 ppm)

Singlet ~2.5 ppm Present?

No Signal Signal Present
(Clean Baseline) (S-Me Group Confirmed)

ID: 3-Bromo-4-pyridinecarboxaldehyde 2. Count Aromatic Protons
(Precursor) (7.5 -9.0 ppm)

Number of Signals?

2 Protons

2 Signals (H5, H6)
Missing H2 Singlet

3 Signals (H2, H5, H6)
H2 Singlet ~8.5 ppm

ID: 2-Chloro-3-(methylthio)-4-pyridinecarboxaldehyde CONFIRMED TARGET:
(Common Analog) 3-(methylthio)-4-pyridinecarboxaldehyde

Click to download full resolution via product page

Figure 1: NMR decision tree for distinguishing 3-(methylthio)-4-pyridinecarboxaldehyde from
halogenated analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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